Cas no 82907-05-9 (Benzene, 1,1'-(1,2-difluoro-1,2-ethenediyl)bis[3-(trifluoromethyl)-)

Benzene, 1,1'-(1,2-difluoro-1,2-ethenediyl)bis[3-(trifluoromethyl)- structure
82907-05-9 structure
Product Name:Benzene, 1,1'-(1,2-difluoro-1,2-ethenediyl)bis[3-(trifluoromethyl)-
CAS No:82907-05-9
MF:C16H8F8
MW:352.221952438354
CID:679970
PubChem ID:57349936
Update Time:2025-04-19

Benzene, 1,1'-(1,2-difluoro-1,2-ethenediyl)bis[3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-[1,2-difluoro-2-[3-(trifluoromethyl)phenyl]ethenyl]-3-(trifluoromethyl)benzene
    • 1,1'-(1,2-Difluoroethene-1,2-diyl)bis[3-(trifluoromethyl)benzene]
    • DTXSID90722007
    • 82907-05-9
    • Benzene, 1,1'-(1,2-difluoro-1,2-ethenediyl)bis[3-(trifluoromethyl)-
    • Inchi: 1S/C16H8F8/c17-13(9-3-1-5-11(7-9)15(19,20)21)14(18)10-4-2-6-12(8-10)16(22,23)24/h1-8H
    • InChI Key: XEZNMPPRUWYMLS-UHFFFAOYSA-N
    • SMILES: FC(=C(C1=CC=CC(C(F)(F)F)=C1)F)C1=CC=CC(C(F)(F)F)=C1

Computed Properties

  • Exact Mass: 352.04982555g/mol
  • Monoisotopic Mass: 352.04982555g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 2
  • Complexity: 420
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 5.7
  • Topological Polar Surface Area: 0Ų
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